Cas no 20904-30-7 (2-(4-Nitrophenylthio)benzoic Acid)

• Product Name: 2-(4-Nitrophenylthio)benzoic Acid
• CAS No: 20904-30-7
• MF: C₁₃H₉NO₄S
• MW: 275.279862165451
• MDL: MFCD00099081
• CID: 3083407
• PubChem ID: 2824877
• Update Time: 2025-07-23

2-(4-Nitrophenylthio)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-((4-Nitrophenyl)thio)benzoic acid
• STK164594
• 2-(4-Nitrophenylthio)benzoic acid
• 2-(4-nitrophenyl)sulfanylbenzoic Acid
• MFCD00099081
• FN131025
• Oprea1_722269
• 2-((4-nitrophenyl)thio)benzoicacid
• H33838
• CS-0315054
• Benzoic acid, 2-[(4-nitrophenyl)thio]-
• MS-7526
• AKOS000187487
• 20904-30-7
• SCHEMBL2963062
• ALBB-023097
• 2-[(4-nitrophenyl)thio]benzoic acid
• 2-[(4-nitrophenyl)sulfanyl]benzoic acid
• 2-(4-Nitrophenylthio)benzoic Acid

• MDL： MFCD00099081
• Inchi： 1S/C13H9NO4S/c15-13(16)11-3-1-2-4-12(11)19-10-7-5-9(6-8-10)14(17)18/h1-8H,(H,15,16)
• InChI Key： URNMGYXKADUUTL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])C1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 275.02522894Da
• Monoisotopic Mass: 275.02522894Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 108Ų

Additional information on 2-(4-Nitrophenylthio)benzoic Acid

Professional Introduction to 2-(4-Nitrophenylthio)benzoic Acid (CAS No. 20904-30-7)

2-(4-Nitrophenylthio)benzoic Acid, with the chemical identifier CAS No. 20904-30-7, is a significant compound in the field of pharmaceutical and chemical research. This compound, characterized by its 2-(4-nitrophenylthio)benzoic acid structure, has garnered attention due to its versatile applications in synthetic chemistry and potential therapeutic uses. The nitro and thio functional groups present in its molecular framework contribute to its unique reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The 2-(4-nitrophenylthio)benzoic acid molecule exhibits a distinct spectral profile, which is influenced by the presence of the nitro group. This feature makes it particularly useful in spectroscopic studies and as a reference standard in analytical chemistry. Researchers have leveraged these properties to develop novel methodologies for detecting and quantifying related compounds in environmental and biological samples.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds, such as those derived from benzoic acid derivatives. The 2-(4-nitrophenylthio)benzoic acid structure serves as a scaffold for designing molecules with potential antimicrobial, anti-inflammatory, and even anticancer properties. For instance, studies have demonstrated its role as a precursor in the synthesis of benzothiazole derivatives, which are known for their biological activity.

The synthesis of 2-(4-nitrophenylthio)benzoic acid involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the reaction of 4-nitrothiophenol with benzoic acid under controlled conditions, leading to the formation of the desired product. This reaction is often catalyzed by transition metals or organic bases, which facilitate the coupling of the thiol group with the carboxylic acid moiety.

The purity and yield of 2-(4-nitrophenylthio)benzoic acid are critical factors that influence its downstream applications. Advanced purification techniques, such as recrystallization or column chromatography, are employed to isolate the compound in high purity. These methods ensure that impurities do not interfere with subsequent chemical transformations or biological evaluations.

One of the most compelling aspects of 2-(4-nitrophenylthio)benzoic acid is its potential use in drug discovery. Researchers have explored its derivatives as inhibitors of various enzymes implicated in diseases like diabetes and neurodegeneration. For example, modifications to the nitro group have been investigated to enhance bioavailability and reduce toxicity. Such studies underscore the importance of structural diversity in developing effective therapeutics.

The role of computational chemistry has also been pivotal in understanding the behavior of 2-(4-nitrophenylthio)benzoic acid. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at an atomic level. This information is invaluable for designing experiments and optimizing synthetic routes. Furthermore, computational studies have helped identify new analogs with improved properties based on existing structural data.

In conclusion, 2-(4-nitrophenylthio)benzoic acid (CAS No. 20904-30-7) represents a fascinating compound with broad applications in pharmaceutical research and chemical synthesis. Its unique structural features make it a versatile building block for more complex molecules, while its potential biological activities continue to drive innovation in drug discovery. As research progresses, this compound is expected to play an even greater role in advancing both academic and industrial applications.